Cas no 301173-41-1 (2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1))

2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1) structure
301173-41-1 structure
Product Name:2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1)
CAS No:301173-41-1
MF:C14H19BrN2S
MW:327.283061265945
CID:298997
PubChem ID:2727810
Update Time:2025-04-19

2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1)
    • 5-methyl-4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-amine,hydrobromide
    • 4-(4-isobutylphenyl)-5-methyl-1,3-thiazol-2-amine hydrobromide
    • 5-methyl-4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-amine;hydrobromide
    • 301173-41-1
    • 2-Amino-5-(4-isobutylphenyl)-4-methylthiazole hydrobromide
    • DTXSID30369470
    • 5-methyl-4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-amine Hydrobromide
    • 4-(4-Isobutylphenyl)-5-methylthiazol-2-amine hydrobromide
    • Inchi: 1S/C14H18N2S.BrH/c1-9(2)8-11-4-6-12(7-5-11)13-10(3)17-14(15)16-13;/h4-7,9H,8H2,1-3H3,(H2,15,16);1H
    • InChI Key: FHIHQEJBDJPDTF-UHFFFAOYSA-N
    • SMILES: Br.S1C(N)=NC(=C1C)C1C=CC(=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 326.04500
  • Monoisotopic Mass: 326.04523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.15000
  • LogP: 5.43850
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